Cas no 64882-60-6 (4-Pyridazinecarbonitrile, 2,3-dihydro-5-methyl-3-oxo-)
64882-60-6 structure
Product Name:4-Pyridazinecarbonitrile, 2,3-dihydro-5-methyl-3-oxo-
CAS No:64882-60-6
MF:C6H5N3O
MW:135.123400449753
CID:1683137
PubChem ID:12376257
Update Time:2025-04-21
4-Pyridazinecarbonitrile, 2,3-dihydro-5-methyl-3-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridazinecarbonitrile, 2,3-dihydro-5-methyl-3-oxo-
- 2,3-dihydro-5-methyl-3-oxo-4-Pyridazinecarbonitrile
- KLMADWVRZWKOCO-UHFFFAOYSA-N
- 64882-60-6
- 4-cyano-5-methyl-3-pyridazinone
- SCHEMBL4683343
- DB-355135
-
- Inchi: 1S/C6H5N3O/c1-4-3-8-9-6(10)5(4)2-7/h3H,1H3,(H,9,10)
- InChI Key: KLMADWVRZWKOCO-UHFFFAOYSA-N
- SMILES: O=C1C(C#N)=C(C=NN1)C
Computed Properties
- Exact Mass: 135.04335
- Monoisotopic Mass: 135.043261791g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 65.2Ų
Experimental Properties
- PSA: 65.25
4-Pyridazinecarbonitrile, 2,3-dihydro-5-methyl-3-oxo- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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